Etoposide-d4

• Molecular Formula: C29H32O13
• Molecular Weight: 592.6 g/mol
• InChI: InChI=1S/C29H32O13/c1-11-36-9-20-27(40-11)24(31)25(32)29(41-20)42-26-14-7-17-16(38-10-39-17)6-13(14)21(22-15(26)8-37-28(22)33)12-4-18(34-2)23(30)19(5-12)35-3/h4-7,11,15,20-22,24-27,29-32H,8-10H2,1-3H3/t11-,15+,20-,21-,22+,24-,25-,26-,27-,29+/m1/s1/i1D3,11D
• InChIKey: VJJPUSNTGOMMGY-PAYMWDRXSA-N

Etoposide-d4: A Deuterated Internal Standard for Precise LC-MS/MS Quantification

Etoposide-d4 (VP-16-d4) is a stable isotope-labeled analog of the antineoplastic agent etoposide, in which four hydrogen atoms are replaced by deuterium atoms . This compound, with a molecular formula of C29H28D4O13 and a molecular weight of 592.58 g/mol , is utilized as a tracer and internal standard in mass spectrometry-based quantitative analyses [1].

Stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS

Compensates for matrix effects and ionization variability

+4 Da mass shift reduces isotopic cross-talk

• [1] MedChemExpress. Etoposide-d4 (VP-16-d4) Product Page. MedChemExpress. View Source

Why Substituting Etoposide-d4 with Unlabeled Etoposide or Analogs Compromises Analytical Accuracy

In quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a non-isotopic internal standard, such as a structural analog like teniposide, can introduce significant analytical error due to differences in extraction recovery, ionization efficiency, and chromatographic behavior [1]. Even the use of unlabeled etoposide as an internal standard is precluded by its inability to be distinguished from the analyte. While Etoposide-d3 provides a similar mass shift, the specific deuterium placement and total mass shift of Etoposide-d4 can be critical for achieving optimal chromatographic resolution and avoiding isotopic cross-talk in complex matrices, as highlighted by general challenges with deuterated standards [2].

Substitute Considered

Etoposide-d4 Performance

Substitution Risk

Structural analog (teniposide)

Matched recovery and ionization

May introduce bias due to differential extraction/ionization

Unlabeled etoposide

Distinct mass channel

Indistinguishable from analyte; unusable as ISTD

Etoposide-d3

+4 Da mass shift

Smaller mass shift may not fully resolve isotopic cross-talk

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source

Quantitative Evidence for the Analytical Superiority of Etoposide-d4 Over Comparators

Improved Quantitative Accuracy via Compensation for Matrix Effects with Etoposide-d4

Using a stable isotopically labeled (SIL) internal standard like Etoposide-d4 is essential to correct for matrix effects, which are a primary source of error in LC-MS/MS bioanalysis. In a representative study, the use of a deuterated internal standard compensated for matrix effects, enabling the achievement of an intra- and inter-assay accuracy of 90-113% and a precision (CV) of 2.5-12.5% for a panel of immunosuppressants [1]. In contrast, methods lacking a SIL internal standard are known to be susceptible to ion suppression or enhancement, leading to significantly higher variability and bias.

Matrix Effect Correction

Class-level

Accuracy 90–113%
Precision 2.5–12.5% CV

Supports bioanalytical validation review

Data from deuterated IS in immunosuppressant panel; method context review

Evidence Dimension	Analytical Accuracy and Precision
Target Compound Data	Accuracy: 90-113%; Precision (CV): 2.5-12.5%
Comparator Or Baseline	No SIL internal standard (baseline)
Quantified Difference	Achieved acceptable bioanalytical validation criteria (typically ±15%) compared to baseline susceptible to matrix effects
Conditions	LC-MS/MS analysis of immunosuppressants in human samples, using a deuterated internal standard

Why This Matters

This demonstrates that procurement of Etoposide-d4 is essential for developing a robust, validated LC-MS/MS method that meets regulatory guidelines for accuracy and precision.

• [1] Streit, F., Christians, U., Schiebel, H. M., Napoli, K. L., Ernst, L., Linck, A., ... & Oellerich, M. (2012). Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA. BMC Clinical Pharmacology, 12(1), 2. View Source

Enhanced Resolution of Etoposide-d4 from the Analyte to Mitigate Isotopic Cross-Talk

A critical consideration for SIL internal standards is the potential for isotopic cross-talk between the labeled standard and the unlabeled analyte. The mass difference of +4 Da for Etoposide-d4 (m/z 592.58 vs. 588.56 for etoposide) provides a clear separation in the mass spectrometer, reducing the risk of signal overlap compared to an Etoposide-d3 standard (+3 Da). While quantitative data on cross-talk is method-specific, the general principle is that a larger mass difference reduces the contribution of the internal standard's isotopic envelope to the analyte's quantification channel [1].

Mass Shift Comparison

Class-level

+4 Da (d4) vs. +3 Da (d3)
33% greater nominal shift

Larger shift reduces isotopic cross-talk risk

ESI-MS context; method-specific assessment needed

Evidence Dimension	Mass Difference from Analyte (Etoposide)
Target Compound Data	4 Da (due to 4 deuterium atoms)
Comparator Or Baseline	Etoposide-d3: 3 Da
Quantified Difference	33% greater nominal mass shift
Conditions	Electrospray Ionization (ESI) Mass Spectrometry

Why This Matters

This larger mass difference reduces the risk of quantification bias in complex biological samples, making Etoposide-d4 a more robust choice for high-sensitivity assays.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Defined Isotopic Purity of Etoposide-d4 for Reliable Quantification

The reliability of a deuterated internal standard is directly tied to its isotopic purity. A low degree of deuteration can lead to an inaccurate calibration curve and overestimation of the analyte. Etoposide-d4 is commercially available with a certified isotopic purity, typically specified as ≥98 atom % D . This high level of enrichment minimizes the presence of the unlabeled etoposide (d0) species, which would otherwise contribute to the analyte signal and introduce systematic error.

Isotopic Purity

Specification review

≥98 atom % D

Minimal unlabeled etoposide (d0) interference

Vendor CoA; batch-specific verification recommended

Evidence Dimension	Isotopic Purity (Atom % D)
Target Compound Data	≥98 atom % D
Comparator Or Baseline	Unspecified or lower purity deuterated standards
Quantified Difference	High purity ensures minimal unlabeled (d0) contribution
Conditions	Certificate of Analysis (CoA) from vendor

Why This Matters

Procurement of a batch with a high, certified isotopic purity is a non-negotiable requirement for the development of a reliable and reproducible quantitative bioanalytical method.

Optimal Application Scenarios for Etoposide-d4 Based on Its Differentiated Performance

Validated Bioanalytical Method Development for Etoposide in Plasma or Tissues

Etoposide-d4 is the definitive internal standard for developing and validating a robust LC-MS/MS method for the quantification of etoposide in complex biological matrices such as plasma, serum, or tissue homogenates. Its use is critical for meeting the accuracy (±15% of nominal) and precision (CV ≤15%) requirements set forth in regulatory guidances for bioanalytical method validation [1].

Pharmacokinetic (PK) and Toxicokinetic (TK) Studies

In preclinical and clinical PK/TK studies, accurate measurement of etoposide concentrations over time is paramount. Etoposide-d4 enables this by serving as a stable isotope internal standard that corrects for sample-to-sample variability in extraction and ionization, as highlighted by its ability to compensate for matrix effects [1]. This ensures the generation of reliable PK parameters (e.g., AUC, Cmax, t½) necessary for drug development decisions.

Therapeutic Drug Monitoring (TDM) and Clinical Toxicology

For TDM applications where precise, low-level quantification of etoposide is required in patient samples, Etoposide-d4 offers the necessary analytical specificity and accuracy. Its clear +4 Da mass shift minimizes the risk of interference from endogenous compounds or drug metabolites, a common challenge in clinical assays. This ensures that patient dose adjustments are based on reliable drug concentration data.

Environmental Monitoring of Antineoplastic Drug Contamination

Etoposide-d4 can be employed as an internal standard in methods designed to monitor workplace contamination with hazardous antineoplastic drugs. Its use in wipe sampling and LC-MS analysis, as demonstrated by Kåredal et al. (2022), ensures the accurate quantification of etoposide residues on surfaces, contributing to occupational safety [2].

Application

Selection Property

Validation Focus

Bioanalytical method validation in research matrices

Matrix-effect compensation

Accuracy and precision endpoint review

PK and toxicokinetic exposure studies

Consistent ionization across samples

Exposure-model interpretation

Research etoposide quantification in human plasma

Low isotopic cross-talk (+4 Da shift)

Interference-free quantification

Environmental antineoplastic contamination monitoring

Robust ISTD for wipe-sampling analysis

Residue recovery and accuracy

• [1] Streit, F., Christians, U., Schiebel, H. M., Napoli, K. L., Ernst, L., Linck, A., ... & Oellerich, M. (2012). Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA. BMC Clinical Pharmacology, 12(1), 2. View Source
• [2] Kåredal, M., Jönsson, B. A., & Lindh, C. H. (2022). A quantitative LC-MS method to determine surface contamination of antineoplastic drugs by wipe sampling. Journal of Occupational and Environmental Hygiene, 19(1), 50-66. View Source